2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime

• IUPAC Name: [(E)-(2,4-dihydroxyphenyl)methylideneamino] 3-nitrobenzoate
• InChI: InChI=1S/C14H10N2O6/c17-12-5-4-10(13(18)7-12)8-15-22-14(19)9-2-1-3-11(6-9)16(20)21/h1-8,17-18H/b15-8+
• InChI Key: LOVGNHSKHALZDJ-OVCLIPMQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)ON=CC2=C(C=C(C=C2)O)O
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O/N=C/C2=C(C=C(C=C2)O)O
• Molecular Formula: C14H10N2O6
• Molecular Weight: 302.24 g/mol

Description

2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime, also known as DHBNO, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.

Mechanism of Action

2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime's mechanism of action involves the inhibition of PTPs through the formation of a covalent bond between the compound and the active site of the enzyme. This leads to decreased cellular signaling and increased apoptosis in cancer cells. Additionally, 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime's fluorescent properties allow for the detection of ROS in cells, which can provide insight into cellular processes and disease states.
Biochemical and Physiological Effects:
2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime's biochemical and physiological effects have been studied extensively. In addition to its role as a PTP inhibitor and ROS probe, 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has been shown to have antioxidant properties and can scavenge free radicals in cells. Additionally, 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has been shown to have anti-inflammatory effects and can decrease the production of pro-inflammatory cytokines in cells.

Advantages and Limitations for Lab Experiments

2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has several advantages for use in lab experiments, including its ability to specifically target PTPs and its fluorescent properties for the detection of ROS. However, 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime's limitations include its potential toxicity and the need for further studies to determine its efficacy as a therapeutic agent.

Future Directions

For the use of 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime include the development of more efficient synthesis methods and the exploration of its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Additionally, further studies are needed to determine its toxicity and potential side effects in vivo.

Synthesis Methods

2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime can be synthesized using various methods, including the reaction of 2,4-dihydroxybenzaldehyde with 3-nitrobenzoyl chloride in the presence of a base. Another method involves the reaction of 2,4-dihydroxybenzaldehyde with 3-nitrobenzoyl hydrazine in the presence of a reducing agent. Both methods have been successful in producing 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime, but the latter method is more efficient and yields a higher purity product.

Scientific Research Applications

2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has been used in various scientific research applications, including the study of protein tyrosine phosphatases (PTPs) and their role in cancer. PTPs are enzymes that regulate cellular signaling pathways and are often dysregulated in cancer cells. 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has been shown to inhibit certain PTPs, leading to decreased cancer cell proliferation and increased apoptosis. Additionally, 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. ROS are involved in various cellular processes and are often dysregulated in disease states. 2,4-dihydroxybenzaldehyde O-(3-nitrobenzoyl)oxime has also been used as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.